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Compound of Interest

Compound Name: Helianorphin-19

Cat. No.: B12369355 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of synthetic peptides like Helianorphin-19 are paramount to ensuring laboratory

safety and environmental compliance. This document provides a comprehensive, step-by-step

guide for the safe disposal of Helianorphin-19, aligning with standard laboratory safety

protocols and regulatory requirements.

I. Chemical and Safety Data Overview
A thorough understanding of a substance's properties is the foundation of its safe

management. Below is a summary of the key characteristics of Helianorphin-19.
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Property Value Reference

Molecular Weight 1790.21 g/mol [1]

Formula C₈₁H₁₃₂N₂₆O₁₆S₂ [1][2]

CAS Number 2883653-86-7 [2]

Appearance Lyophilized solid

Solubility Soluble to 2 mg/ml in water [2]

Storage Store at -20°C [2]

Purity ≥95% [2]

Stability
Stable under recommended

storage conditions.
[3]

Hazardous Decomposition

Oxides of carbon (CO, CO2)

and nitrogen (NO, NO2, …),

hydrogen chloride (HCl).

[3]

Safety Precautions:

May be harmful if inhaled, swallowed, or absorbed through the skin.[3]

May cause irritation to the respiratory tract, skin, and eyes.[3]

Personal Protective Equipment (PPE) required: Splash goggles, full suit, dust respirator,

boots, and gloves.[3]

Use in a well-ventilated area or with local exhaust ventilation.[3]

II. Step-by-Step Disposal Protocol
The disposal of Helianorphin-19 must adhere to federal, state, and local environmental

regulations.[3] The following protocol provides a general guideline; always consult your

institution's specific waste management policies.

1. Decontamination of Solutions:
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For aqueous solutions of Helianorphin-19, a common laboratory practice for peptide

inactivation is through chemical degradation.

Method: Adjust the pH of the solution to >11 using a 1N sodium hydroxide (NaOH) solution.

Allow the solution to stand for at least 1-2 hours at room temperature. This process

hydrolyzes the peptide bonds, breaking down the molecule.

Verification: After the incubation period, neutralize the solution to a pH between 6 and 8

using a 1N hydrochloric acid (HCl) solution.

Disposal: The neutralized solution can typically be disposed of down the drain with copious

amounts of water, provided it does not contain other hazardous materials. Confirm this with

your local environmental health and safety (EHS) office.

2. Disposal of Solid Waste:

Solid Helianorphin-19 and contaminated materials (e.g., vials, pipette tips, gloves) should be

managed as chemical waste.

Small Spills: For small spills of solid Helianorphin-19, use appropriate tools to carefully

collect the material into a designated chemical waste container.[3] Avoid generating dust.

Large Spills: For larger spills, use a shovel to place the material into a convenient waste

disposal container.[3]

Contaminated Materials: All materials that have come into contact with Helianorphin-19,

including empty vials, weighing papers, and used PPE, should be placed in a clearly labeled

hazardous waste container.

Packaging: Ensure the waste container is properly sealed and labeled with the contents

("Helianorphin-19 waste," and any other chemicals used in the process) and the date.

Collection: Arrange for pickup by your institution's hazardous waste management service.

3. Decontamination of Glassware and Equipment:
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Procedure: All glassware and equipment that have been in contact with Helianorphin-19
should be decontaminated.

Method: Rinse thoroughly with a 10% bleach solution, followed by multiple rinses with

deionized water. Alternatively, soaking in a suitable laboratory detergent for several hours is

also effective.

III. Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the appropriate disposal

route for Helianorphin-19 waste.
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Helianorphin-19 Disposal Decision Workflow
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Arrange for Hazardous Waste Pickup
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Caption: Decision workflow for Helianorphin-19 waste disposal.

This guide is intended to provide essential information for the safe handling and disposal of

Helianorphin-19. It is not a substitute for institutional policies and procedures. Always consult
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with your institution's Environmental Health and Safety (EHS) department for specific guidance

and to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12369355?utm_src=pdf-custom-synthesis
https://www.medchemexpress.cn/cas/2883653-86-7.html
https://www.tocris.com/products/helianorphin-19_7541
https://www.peptide.com/msds/MSDS%20UHE101%20H-beta-HGlu%20HCl.pdf
https://www.benchchem.com/product/b12369355#helianorphin-19-proper-disposal-procedures
https://www.benchchem.com/product/b12369355#helianorphin-19-proper-disposal-procedures
https://www.benchchem.com/product/b12369355#helianorphin-19-proper-disposal-procedures
https://www.benchchem.com/product/b12369355#helianorphin-19-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12369355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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